Cas no 105618-03-9 ((S)-(-)-Felodipine)

• Product Name: (S)-(-)-Felodipine
• CAS No: 105618-03-9
• MF: C₁₈H₁₉Cl₂NO₄
• MW: 384.253763437271
• CID: 126781
• PubChem ID: 941699
• Update Time: 2025-11-02

(S)-(-)-Felodipine Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-, 3-ethyl 5-methyl ester,(4S)-
• (S)-(-)-Felodipine
• (S)-Felodipine
• 3,5-Pyridinedicarboxylicacid, 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-, 3-ethyl 5-meth...
• S-(-)-Felodipine
• Lopac-F-9677
• 3-Ethyl 5-methyl (4S)-4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate
• Felodipine IV
• (+)-Felodipine
• J-004222
• X2HM27A9QK
• (R)-(+)-Felodipine
• CAS-72509-76-3
• SCHEMBL26399
• 3,5-Pyridinedicarboxylic acid, 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-, 3-ethyl 5-methyl ester, (4S)-
• AKOS005557157
• EN300-18568196
• NS00098902
• CHEMBL428768
• UNII-X2HM27A9QK
• (S)-3-ethyl 5-methyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Felodipine, (S)-
• 5-O-ethyl 3-O-methyl (4S)-4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• (4R)-4-(2,3-Dichlorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic Acid 3-Ethyl 5-Methyl Ester
• 3-Ethyl 5-methyl (S)-4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 3-ETHYL 5-METHYL (4S)-4-(2,3-DICHLOROPHENYL)-2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE
• 105618-03-9
• DTXSID00359121
• NCGC00016918-01
• Ethyl methyl (4s)-4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• DB-265040
• ethyl methyl (4S)-4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• STK624220

• Inchi： 1S/C18H19Cl2NO4/c1-5-25-18(23)14-10(3)21-9(2)13(17(22)24-4)15(14)11-7-6-8-12(19)16(11)20/h6-8,15,21H,5H2,1-4H3/t15-/m0/s1
• InChI Key： RZTAMFZIAATZDJ-HNNXBMFYSA-N
• SMILES： ClC1C(=CC=CC=1[C@H]1C(C(=O)OC)=C(C)NC(C)=C1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 383.06900
• Monoisotopic Mass: 383.0691135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 471.5°Cat760mmHg
• Flash Point: 239°C
• Refractive Index: 1.549
• PSA: 64.63000
• LogP: 4.29310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on (S)-(-)-Felodipine

Comprehensive Guide to (S)-(-)-Felodipine (CAS No. 105618-03-9): Properties, Applications, and Market Insights

(S)-(-)-Felodipine (CAS No. 105618-03-9) is a chiral calcium channel blocker widely recognized for its cardiovascular applications. As the enantiomer of felodipine, it exhibits distinct pharmacological properties that make it valuable in hypertension and angina treatment. This article explores its chemical characteristics, therapeutic uses, and emerging research trends, providing a holistic view for researchers and industry professionals.

The molecular structure of (S)-(-)-Felodipine features a dihydropyridine core, contributing to its selective action on L-type calcium channels. With a molecular weight of 384.26 g/mol and the CAS registry number 105618-03-9, this compound is often compared to its R-enantiomer in studies evaluating stereospecific effects. Recent publications highlight its improved metabolic stability compared to racemic mixtures, a key focus in chiral drug development.

In pharmaceutical applications, (S)-(-)-Felodipine demonstrates superior vasodilatory effects with reduced side effects—a critical advantage in precision medicine approaches. Current research investigates its potential in managing pulmonary arterial hypertension (PAH), aligning with growing interest in targeted cardiovascular therapies. The compound's enantiomeric purity (>99% ee) is crucial for clinical efficacy, driving advancements in asymmetric synthesis methods.

The global market for chiral pharmaceuticals like (S)-(-)-Felodipine is projected to grow at 6.8% CAGR (2023-2030), fueled by demand for single-enantiomer drugs. Regulatory emphasis on stereoselective pharmacokinetics by agencies like FDA and EMA further boosts its commercial relevance. Analytical techniques such as chiral HPLC and polarimetry remain essential for quality control during production.

Emerging trends include nanotechnology-based formulations of (S)-(-)-Felodipine to enhance bioavailability—a hot topic in drug delivery optimization. Researchers also explore its synergistic combinations with ACE inhibitors, addressing frequent Google Scholar queries about combination therapy for resistant hypertension. These developments position 105618-03-9 as a compound of sustained scientific and commercial interest.

Environmental and safety profiles of (S)-(-)-Felodipine comply with green chemistry principles, with biodegradability studies showing >90% degradation in 28 days (OECD 301B). This aligns with pharmaceutical industry's shift toward sustainable APIs, frequently searched in connection with ESG-compliant manufacturing. Storage recommendations emphasize protection from light at 2-8°C to maintain enantiomeric stability.

Future directions include continuous flow synthesis of (S)-(-)-Felodipine to improve yield and reduce waste—a response to common industry pain points about chiral compound scalability. Patent landscapes show active filings for polymorphic forms and co-crystals, indicating ongoing innovation. These aspects make CAS 105618-03-9 a compelling case study in modern pharmaceutical chemistry.